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Compound of Interest

Compound Name: Ica 105665

Cat. No.: B15587546 Get Quote

Technical Support Center: Ica 105665
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Ica 105665. The information is presented in a question-and-answer format to directly address

common challenges encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is Ica 105665 and what is its primary mechanism of action?

Ica 105665 is a potent and orally active small molecule that functions as an opener of neuronal

Kv7.2/7.3 and Kv7.3/7.5 potassium channels.[1] By activating these channels, Ica 105665
increases potassium ion (K+) efflux from neurons. This leads to hyperpolarization of the

neuronal membrane, which in turn reduces neuronal excitability and has demonstrated

antiseizure effects.[2][3] The compound is known to penetrate the blood-brain barrier.[1][4][5][6]

Q2: What are the known targets of Ica 105665?

The primary targets of Ica 105665 are the voltage-gated potassium channel subunits Kv7.2,

Kv7.3, and Kv7.5. It is known to be an agonist for heteromeric Kv7.2/7.3 and Kv7.3/7.5

channels.[1]

Q3: What were the reasons for the discontinuation of Ica 105665's clinical development?
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The clinical development of Ica 105665 was halted due to observations of hepatotoxicity. This

was linked to the inhibition of liver mitochondrial function and the bile salt export protein

(BSEP).[1]

Troubleshooting Guide
Solubility Issues
Q4: I am having trouble dissolving Ica 105665. What are the recommended solvents?

Ica 105665 has high solubility in Dimethyl Sulfoxide (DMSO). A concentration of up to 250

mg/mL can be achieved in DMSO.[1]

Key Experimental Protocol: Preparing a DMSO Stock Solution

To prepare a stock solution in DMSO, it is recommended to use ultrasonication to aid

dissolution. It is also crucial to use a fresh, anhydrous grade of DMSO, as hygroscopic (water-

absorbing) DMSO can significantly reduce the solubility of the compound.[1]

Q5: My experimental protocol requires an aqueous solution. How can I prepare a working

solution of Ica 105665 in an aqueous buffer?

Direct dissolution of Ica 105665 in aqueous buffers is challenging due to its low aqueous

solubility. A common method to prepare an aqueous suspension is to first dissolve the

compound in a small amount of an organic solvent like DMSO and then dilute it into the desired

aqueous medium.

Key Experimental Protocol: Preparing an Aqueous Suspension

One documented method involves first dissolving Ica 105665 in DMSO, then adding

methylcellulose, and finally diluting this mixture in water. For example, to achieve a 5 mg/mL

solution, 100 mg of Ica 105665 was first dissolved in 50 μl of DMSO and 950 μl of

methylcellulose, followed by dissolution in 19 ml of water.[7]

Q6: I need to use a solvent other than DMSO. Is there any information on the solubility of Ica
105665 in solvents like ethanol or methanol?
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Currently, there is limited publicly available quantitative data on the solubility of Ica 105665 in

other common laboratory solvents such as ethanol, methanol, or phosphate-buffered saline

(PBS). If your experiment requires an alternative solvent, it is recommended to perform a small-

scale solubility test to determine the optimal concentration for your specific application.

Stability and Storage
Q7: How should I store Ica 105665 to ensure its stability?

The stability of Ica 105665 depends on whether it is in solid form or in solution.

Solid Form: As a powder, Ica 105665 is stable for up to 3 years when stored at -20°C and for

2 years at 4°C.[1]

In Solvent: When dissolved in a solvent such as DMSO, it is recommended to prepare

aliquots to avoid repeated freeze-thaw cycles. Stock solutions can be stored at -80°C for up

to 6 months or at -20°C for up to 1 month.[1]

Data Presentation
Table 1: Solubility of Ica 105665

Solvent Concentration Notes Reference

DMSO
250 mg/mL (703.55

mM)

Requires

ultrasonication. Use of

newly opened, non-

hygroscopic DMSO is

recommended.

[1]

Table 2: Storage Recommendations for Ica 105665
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Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [1]

Powder 4°C 2 years [1]

In Solvent -80°C 6 months [1]

In Solvent -20°C 1 month [1]

Visualizations
Signaling Pathway of Ica 105665 Action
The following diagram illustrates the mechanism of action of Ica 105665 on neuronal cells.
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Caption: Mechanism of action of Ica 105665.

Experimental Workflow for Preparing an Aqueous
Suspension
This diagram outlines the steps for preparing a working aqueous solution of Ica 105665 for in

vitro or in vivo experiments.
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Caption: Workflow for Ica 105665 aqueous suspension.
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Troubleshooting Logic for Solubility Issues
This diagram provides a logical workflow for troubleshooting common solubility problems with

Ica 105665.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medchemexpress.com/ica-105665.html
https://www.researchgate.net/figure/Schematic-of-a-Kv72-subunit-with-activators-flupirtine-and-retigabine-Flupirtine-and_fig1_328432026
https://www.researchgate.net/publication/24212164_Neural_KCNQ_Kv7_channels
https://pubmed.ncbi.nlm.nih.gov/23692516/
https://pubmed.ncbi.nlm.nih.gov/23692516/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3838622/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3838622/
https://www.researchgate.net/publication/236926664_Kv7_potassium_channel_activation_with_ICA-105665_reduces_photoparoxysmal_EEG_responses_in_patients_with_epilepsy
https://pmc.ncbi.nlm.nih.gov/articles/PMC4387930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4387930/
https://www.benchchem.com/product/b15587546#troubleshooting-ica-105665-solubility-and-stability-issues
https://www.benchchem.com/product/b15587546#troubleshooting-ica-105665-solubility-and-stability-issues
https://www.benchchem.com/product/b15587546#troubleshooting-ica-105665-solubility-and-stability-issues
https://www.benchchem.com/product/b15587546#troubleshooting-ica-105665-solubility-and-stability-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15587546?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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